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Compound of Interest

Compound Name: AF 430 azide

Cat. No.: B12381498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of safety and handling

precautions for AF 430 azide based on the general hazards associated with the azide

functional group. A specific Safety Data Sheet (SDS) for AF 430 azide is not publicly available.

Therefore, the information presented herein is a consolidation of safety data for sodium azide

and other organic azide compounds. It is imperative to treat AF 430 azide with the same level

of caution as other potentially hazardous azides and to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Introduction
AF 430 azide is a fluorescent dye containing an azide moiety, which is instrumental for its

application in bioconjugation reactions, particularly in copper-catalyzed or strain-promoted

alkyne-azide cycloaddition (CuAAC and SPAAC) "click chemistry." While the fluorescent

properties of the AF 430 core are well-characterized, the presence of the azide group

introduces specific handling and safety considerations. Organic azides are energetic

compounds and can be sensitive to heat, shock, and friction. Additionally, the azide functional

group imparts a degree of toxicity. This guide provides a detailed framework for the safe

handling, storage, and disposal of AF 430 azide to minimize risks in a laboratory setting.

Hazard Identification and Classification
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While specific quantitative toxicity data for AF 430 azide is not available, the safety profile is

largely dictated by the azide functional group. The hazards are extrapolated from data on

sodium azide and other low molecular weight organic azides.

Primary Hazards:

Explosive Potential: Organic azides can be explosive, especially when heated, subjected to

shock or friction, or in the presence of certain metals.[1][2]

Toxicity: Azides are highly toxic and can be fatal if swallowed, inhaled, or absorbed through

the skin.[3][4][5] The azide ion is known to inhibit cytochrome oxidase, similar to cyanide.[6]

Formation of Highly Explosive Metal Azides: Azides react with heavy metals such as lead,

copper, mercury, silver, and zinc to form highly shock-sensitive and explosive metal azides.

[4][7] This is a critical consideration for laboratory plumbing and equipment.

Formation of Hydrazoic Acid: Contact with acids results in the formation of hydrazoic acid

(HN₃), which is a highly toxic, volatile, and explosive gas.[1][3][4]

Quantitative Data Summary
Due to the absence of a specific SDS for AF 430 azide, the following tables summarize the

relevant quantitative data for sodium azide (NaN₃), which serves as a baseline for

understanding the potential hazards.

Table 1: Physical and Chemical Properties of Sodium Azide

Property Value

CAS Number 26628-22-8

Molecular Formula NaN₃

Molecular Weight 65.01 g/mol

Appearance White crystalline solid

Decomposition Temperature > 275 °C
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Source: Information compiled from multiple safety data sheets.

Table 2: Toxicological Data for Sodium Azide

Endpoint Value Species

LD50 Oral 27 mg/kg Rat

LD50 Dermal 20 mg/kg Rabbit

LC50 Inhalation 0.054 - 0.52 mg/l (4 h) Rat

Source: Sigma-Aldrich SDS.[8]

Experimental Protocols and Handling Procedures
Adherence to strict experimental protocols is crucial for the safe handling of AF 430 azide.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile gloves (double-gloving is recommended).

Check for breakthrough times.

Body Protection Flame-resistant lab coat.

Respiratory Protection Use in a certified chemical fume hood.

Engineering Controls
Chemical Fume Hood: All work with AF 430 azide, especially handling of the solid

compound and any reactions, must be conducted in a certified chemical fume hood.

Blast Shield: For reactions involving heating or at a larger scale, the use of a blast shield is

mandatory.[3]
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Ventilation: Ensure adequate ventilation to prevent the accumulation of any potential vapors.

Safe Handling and Weighing
Avoid Metal Spatulas: Use plastic or ceramic spatulas for transferring solid AF 430 azide to

prevent the formation of shock-sensitive metal azides.[3]

Grounding: When transferring large quantities of the solid, ensure proper grounding to

prevent static discharge.

Avoid Heat, Friction, and Shock: Do not grind, heat, or subject the solid material to impact.[1]

Incompatible Materials: Keep AF 430 azide away from acids, heavy metals, and

halogenated solvents.[1][4] Reaction with chlorinated solvents like dichloromethane can form

explosive diazidomethane.

Storage and Disposal
Proper storage and disposal are critical to long-term safety.

Storage
Container: Store in a tightly sealed, clearly labeled container.

Location: Store in a cool, dry, dark, and well-ventilated area.[9]

Segregation: Store away from incompatible materials, particularly acids and heavy metals.[4]

Temperature: Store at the recommended temperature, typically -20°C for long-term stability.

[9]

Disposal
Waste Stream: All AF 430 azide waste, including contaminated consumables, must be

treated as hazardous waste.

Segregation: Collect azide-containing waste in a dedicated, clearly labeled, non-metallic

container. Do not mix with other waste streams, especially acidic waste.[5]
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Plumbing:NEVER dispose of azide-containing solutions down the drain. This can lead to the

formation of explosive metal azides in the plumbing.[5][7]

Decontamination: A chemical deactivation procedure for dilute sodium azide solutions

involves reaction with nitrous acid.[7] This should only be performed by trained personnel in

a chemical fume hood.

Decontamination Protocol for Dilute Azide Solutions (under 5%):

In a three-necked flask equipped with a stirrer and a dropping funnel within a chemical fume

hood, place the aqueous azide solution.

Add a 20% aqueous solution of sodium nitrite (1.5 g of sodium nitrite per gram of azide).[7]

Slowly add a 20% aqueous solution of sulfuric acid with stirring until the solution is acidic to

litmus paper. Crucially, the acid must be added after the nitrite to prevent the formation of

volatile and toxic hydrazoic acid.[7]

Stir until the evolution of nitrogen oxides ceases.

Test for excess nitrite with starch-iodide paper (a blue color indicates completion).[7]

Neutralize the solution to a pH between 6 and 9 before disposing of it as aqueous waste

according to institutional guidelines.[7]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, perform artificial respiration. Seek

immediate medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. For small spills of a solution,

absorb with an inert material and place it in a

sealed, labeled container for hazardous waste

disposal. For solid spills, carefully cover with a

damp cloth to avoid raising dust and gently

sweep into a non-metallic container.[4] For large

spills, contact your institution's EHS.

Visualized Workflows and Pathways
Logical Workflow for Safe Handling of AF 430 Azide
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Caption: A logical workflow for the safe handling of AF 430 azide from preparation to disposal.
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Experimental Workflow for a Typical Click Chemistry
Reaction

Reagent Preparation Reaction Purification and Analysis

Prepare AF 430 Azide Solution

Combine Biomolecule and AF 430 Azide

Fume Hood?

Prepare Alkyne-modified Biomolecule

Prepare Copper Catalyst Solution
(e.g., CuSO4, TBTA)

Add Copper Catalyst to Initiate

PPE?

Incubate Reaction Mixture Purify Labeled Biomolecule
(e.g., chromatography)

Analyze Product
(e.g., fluorescence spectroscopy)

Waste Segregated?

Click to download full resolution via product page

Caption: A typical experimental workflow for a copper-catalyzed click chemistry reaction using

AF 430 azide with integrated safety checkpoints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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